![molecular formula C16H11FN2OS B6055081 5-benzylidene-2-[(4-fluorophenyl)amino]-1,3-thiazol-4(5H)-one](/img/structure/B6055081.png)
5-benzylidene-2-[(4-fluorophenyl)amino]-1,3-thiazol-4(5H)-one
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Overview
Description
5-benzylidene-2-[(4-fluorophenyl)amino]-1,3-thiazol-4(5H)-one, also known as BFIT, is a thiazole derivative with potential applications in medicinal chemistry. This compound has been shown to exhibit potent cytotoxic activity against cancer cells and has been studied extensively for its potential use as an anticancer agent.
Mechanism of Action
The mechanism of action of 5-benzylidene-2-[(4-fluorophenyl)amino]-1,3-thiazol-4(5H)-one is not fully understood, but it is thought to involve the inhibition of tubulin polymerization, which is essential for cell division. This compound has also been shown to induce the expression of pro-apoptotic proteins and to inhibit the expression of anti-apoptotic proteins, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having minimal effects on normal cells. Additionally, this compound has been shown to inhibit the growth of tumor xenografts in mice, further supporting its potential use as an anticancer agent.
Advantages and Limitations for Lab Experiments
One advantage of 5-benzylidene-2-[(4-fluorophenyl)amino]-1,3-thiazol-4(5H)-one is its potent cytotoxic activity against cancer cells, which makes it a promising candidate for further development as an anticancer agent. However, one limitation of this compound is its low solubility, which can make it difficult to work with in laboratory experiments.
Future Directions
There are several future directions for research on 5-benzylidene-2-[(4-fluorophenyl)amino]-1,3-thiazol-4(5H)-one. One potential avenue of research is to optimize the synthesis method to improve the yield and purity of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential drug targets. Finally, preclinical studies are needed to determine the safety and efficacy of this compound in animal models, which will be important for further development as an anticancer agent.
Synthesis Methods
The synthesis of 5-benzylidene-2-[(4-fluorophenyl)amino]-1,3-thiazol-4(5H)-one involves the condensation of 4-fluoroaniline and benzaldehyde followed by cyclization with Lawesson's reagent. This method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
5-benzylidene-2-[(4-fluorophenyl)amino]-1,3-thiazol-4(5H)-one has been extensively studied for its potential use in cancer treatment. In vitro studies have shown that this compound exhibits potent cytotoxic activity against a variety of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to induce apoptosis in cancer cells, suggesting that it may be a promising candidate for further development as an anticancer agent.
Properties
IUPAC Name |
(5E)-5-benzylidene-2-(4-fluorophenyl)imino-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11FN2OS/c17-12-6-8-13(9-7-12)18-16-19-15(20)14(21-16)10-11-4-2-1-3-5-11/h1-10H,(H,18,19,20)/b14-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQBHXDUJCFMAJG-GXDHUFHOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=C2C(=O)NC(=NC3=CC=C(C=C3)F)S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/2\C(=O)NC(=NC3=CC=C(C=C3)F)S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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